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Compound of Interest

Compound Name: 6-Hydroxyquinoline

Cat. No.: B046185 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 6-Hydroxyquinoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 6-
hydroxyquinoline, a key heterocyclic building block in medicinal chemistry. The document

details standardized experimental protocols for determining these physical properties and

includes a workflow diagram for a common synthetic route.

Physicochemical Data of 6-Hydroxyquinoline
6-Hydroxyquinoline, also known as quinolin-6-ol, is a white to light yellow crystalline powder.

[1][2] Its key physical properties are summarized below. Accurate determination of these

properties is critical for verifying substance identity and purity.

Quantitative Data Summary
The reported melting and boiling points for 6-hydroxyquinoline can vary slightly based on the

experimental method and purity of the sample. The data from various sources is consolidated

in the table below.
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Physical Property Value Source

Melting Point 188-190 °C [1][2][3][4]

188-195 °C [5]

194-195 °C [6]

195 °C [7]

Boiling Point 313 °C (at 760 mmHg) [1]

360 °C [7]

264.27 °C (rough estimate) [2]

Experimental Protocols for Property Determination
The following sections detail standardized laboratory methods for the accurate determination of

the melting and boiling points of organic compounds like 6-hydroxyquinoline.

Melting Point Determination
The melting point of a solid is the temperature range over which it transitions from a solid to a

liquid state. For pure crystalline compounds, this range is typically narrow (0.5-1.0°C), whereas

impurities tend to depress the melting point and broaden the range.[8][9]

Methodology: Capillary Method (Thiele Tube or Mel-Temp Apparatus)

Sample Preparation: A small amount of the 6-hydroxyquinoline sample is finely powdered.

[9][10] The dry powder is then packed tightly into a capillary tube, sealed at one end, to a

height of approximately 1-2 mm.[10][11]

Apparatus Setup: The capillary tube is attached to a calibrated thermometer, ensuring the

sample is level with the thermometer's bulb.[9] This assembly is then placed in a heating

apparatus, such as a Thiele tube filled with a high-boiling point oil (e.g., paraffin or silicone

oil) or a modern Mel-Temp apparatus with an electrically heated aluminum block.[8][9]

Heating and Observation: The apparatus is heated slowly and steadily, with particular care

taken to maintain a slow heating rate of about 1-2°C per minute as the temperature
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approaches the expected melting point.[8][9]

Data Recording: Two temperatures are recorded:

T1: The temperature at which the first drop of liquid appears.[10]

T2: The temperature at which the entire sample has completely liquefied.[10]

Result: The melting point is reported as the range from T1 to T2. For accurate results, the

determination should be repeated with fresh samples until consistent values are obtained.[8]

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[12]

Methodology: Capillary Inversion Method

Sample Preparation: A few milliliters of the liquid sample are placed into a small test tube or

fusion tube.[13][14]

Apparatus Setup: A capillary tube is sealed at one end. This capillary is then placed, open-

end down, into the liquid in the test tube.[13][15] The test tube assembly is attached to a

thermometer and secured in a heating bath (such as a Thiele tube or an aluminum block

heater).[13]

Heating and Observation: The apparatus is heated gently and uniformly.[13] As the

temperature rises, the air trapped in the capillary tube will expand and exit as bubbles.

Data Recording: The heating continues until a rapid and continuous stream of bubbles

emerges from the open end of the inverted capillary.[13] The temperature at which this

vigorous bubbling occurs is noted. The heat source is then removed, and the liquid is

allowed to cool. The boiling point is the temperature recorded at the exact moment the

bubbling stops and the liquid begins to be drawn back into the capillary tube.[12]

Result: This recorded temperature is the boiling point of the liquid at the current atmospheric

pressure. It is crucial to also record the barometric pressure for accuracy.[16]
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Visualization of Synthetic Pathway
Understanding the synthesis of a compound is fundamental for its application in drug

development and research. A common laboratory-scale synthesis of 6-hydroxyquinoline
involves the demethylation of 6-methoxyquinoline.[6] The workflow for this process is illustrated

below.
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Caption: Workflow for the synthesis of 6-hydroxyquinoline from 6-methoxyquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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